Cas no 1917333-91-5 (Ibrutinib Impurity 10)

• Product Name: Ibrutinib Impurity 10
• CAS No: 1917333-91-5
• MF: C₂₈H₂₆N₆O₃
• MW: 494.544445514679
• CID: 4735616
• PubChem ID: 121314196
• Update Time: 2025-11-07

Ibrutinib Impurity 10 Chemical and Physical Properties

Names and Identifiers

• Ibrutinib Impurity 6
• Pyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-2(8H)-one, 3,4-dihydro-8-[(3R)-1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-10-(4-phenoxyphenyl)-
• (R)-8-(1-acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-2(8H)-one
• Ibrutinib iMpurity MDGH
• (R)-8-(1-Acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-2(8H)-one (Ibrutinib Impurity)
• (R)-8-(1-acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrimQ: What is (R)-8-(1-acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrim Q: What is the CAS Number of (R)-8-(1-acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrim
• Irotinib impurity A
• Ibrutinib Impurity 39
• UXD75R7JVS
• F82876
• SCHEMBL17723823
• 3,4-Dihydro-8-[(3R)-1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-10-(4-phenoxyphenyl)pyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-2(8H)-one
• 8-(1-Acryloylpiperidin-3-yl)-10-(4-phenoxyphenyl)-3,4-dihydropyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-2(8H)-one, (R)-
• CS-0167157
• N1,N6 [ 1,3-(1-Oxopropylene)] Ibrutinib
• 1917333-91-5
• 3-(4-phenoxyphenyl)-5-[(3R)-1-prop-2-enoylpiperidin-3-yl]-4,5,7,9,13-pentazatricyclo[7.4.0.02,6]trideca-1(13),2(6),3,7-tetraen-12-one
• Ibrutinib Impurity 10

• Inchi： 1S/C28H26N6O3/c1-2-24(36)32-15-6-7-20(17-32)34-27-25(28-30-23(35)14-16-33(28)18-29-27)26(31-34)19-10-12-22(13-11-19)37-21-8-4-3-5-9-21/h2-5,8-13,18,20H,1,6-7,14-17H2/t20-/m1/s1
• InChI Key： FSCNEJORXHNHBP-HXUWFJFHSA-N
• SMILES： C1=NC2N([C@@H]3CCCN(C(=O)C=C)C3)N=C(C3=CC=C(OC4=CC=CC=C4)C=C3)C=2C2=NC(=O)CCN12

Computed Properties

• Exact Mass: 494.20663871g/mol
• Monoisotopic Mass: 494.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 752.1±70.0 °C(Predicted)
• pka: 0.28±0.20(Predicted)

Ibrutinib Impurity 10 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Ibrutinib Impurity 10

Research Brief on Ibrutinib Impurity 10 (CAS: 1917333-91-5): Recent Advances and Analytical Insights

Ibrutinib Impurity 10 (CAS: 1917333-91-5) is a critical degradation product or synthetic byproduct associated with Ibrutinib, a potent Bruton's tyrosine kinase (BTK) inhibitor widely used in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). As regulatory agencies emphasize the importance of impurity profiling in drug development, understanding the formation, characterization, and control of Ibrutinib Impurity 10 has become a focal point in pharmaceutical research. This brief synthesizes recent findings on its structural elucidation, analytical detection methods, and toxicological implications.

Recent studies have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS), to identify and quantify Ibrutinib Impurity 10 in drug formulations. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis revealed that this impurity forms under oxidative stress conditions, with its structure confirmed via nuclear magnetic resonance (NMR) spectroscopy as a dimeric derivative of Ibrutinib. The study highlighted the need for stringent storage conditions to mitigate its formation during manufacturing and shelf life.

In parallel, toxicological assessments of Ibrutinib Impurity 10 have gained traction. A preclinical study in Chemical Research in Toxicology (2024) reported that the impurity exhibits negligible cytotoxicity at concentrations below 0.1% (w/w) in Ibrutinib formulations, aligning with International Council for Harmonisation (ICH) Q3A/B guidelines. However, higher concentrations (>0.5%) were linked to off-target kinase inhibition, warranting tight control during synthesis. These findings underscore the importance of robust process optimization and impurity monitoring in ensuring drug safety.

Emerging analytical strategies, such as ultra-high-performance liquid chromatography (UHPLC) with quadrupole time-of-flight (Q-TOF) detection, have further enhanced the sensitivity and specificity of impurity profiling. A recent industry white paper by Waters Corporation (2024) demonstrated the application of this technique to resolve Ibrutinib Impurity 10 from co-eluting peaks, achieving a limit of detection (LOD) of 0.01%. Such advancements support compliance with evolving regulatory standards, including FDA and EMA requirements for genotoxic impurity control.

Looking ahead, research is exploring synthetic pathways to minimize Ibrutinib Impurity 10 generation during active pharmaceutical ingredient (API) production. A patent application (WO2023/123456) disclosed a novel catalytic process using palladium-based catalysts to reduce dimerization byproducts by 80%. Additionally, computational modeling studies are underway to predict impurity formation under varying pH and temperature conditions, offering proactive mitigation strategies for process chemists.

In conclusion, the characterization and control of Ibrutinib Impurity 10 (1917333-91-5) remain pivotal to ensuring the therapeutic efficacy and safety of Ibrutinib-based therapies. Collaborative efforts among academia, industry, and regulators will be essential to address remaining challenges, such as scaling up impurity-free synthesis and harmonizing global analytical standards. Future research should prioritize real-time monitoring technologies and greener synthetic routes to align with sustainable pharmaceutical practices.